N-({6-chloro-[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)but-2-ynamide

• IUPAC Name: N-[(6-chloro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl]but-2-ynamide
• InChI: InChI=1S/C11H9ClN4O/c1-2-3-11(17)13-6-10-15-14-9-5-4-8(12)7-16(9)10/h4-5,7H,6H2,1H3,(H,13,17)
• InChI Key: ZXWULELTQQWJMB-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NCC1=NN=C2N1C=C(C=C2)Cl
• Molecular Formula: C11H9ClN4O
• Molecular Weight: 248.67 g/mol
• CAS No.: 2411312-55-3

Description

N-({6-chloro-[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)but-2-ynamide is a chemical compound that belongs to the class of triazolopyridine derivatives. These compounds are known for their diverse biological activities and have been extensively studied for their potential applications in medicinal chemistry. The presence of the triazole ring fused with a pyridine ring imparts unique chemical properties to this compound, making it a subject of interest in various scientific research fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-({6-chloro-[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)but-2-ynamide typically involves the following steps:

Formation of the Triazolopyridine Core: The triazolopyridine core can be synthesized through a cyclization reaction involving a suitable pyridine derivative and a triazole precursor. For example, 6-chloropyridine-3-carbaldehyde can be reacted with hydrazine derivatives to form the triazole ring.

Introduction of the But-2-ynamide Group: The but-2-ynamide group can be introduced through a coupling reaction. This can be achieved by reacting the triazolopyridine core with an appropriate alkyne derivative under suitable conditions, such as using a palladium catalyst in the presence of a base.

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to ensure high yield and purity. This can include the use of continuous flow